N-(2-Chlorophenyl)-6-cyclopropylpyrimidine-4-carboxamide

• IUPAC Name: N-(2-chlorophenyl)-6-cyclopropylpyrimidine-4-carboxamide
• InChI: InChI=1S/C14H12ClN3O/c15-10-3-1-2-4-11(10)18-14(19)13-7-12(9-5-6-9)16-8-17-13/h1-4,7-9H,5-6H2,(H,18,19)
• InChI Key: FNTAPISBTUUGKZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NC=N2)C(=O)NC3=CC=CC=C3Cl
• Molecular Formula: C14H12ClN3O
• Molecular Weight: 273.72 g/mol
• CAS No.: 2380078-34-0

Description

N-(2-Chlorophenyl)-6-cyclopropylpyrimidine-4-carboxamide is a chemical compound that belongs to the class of pyrimidine derivatives This compound is characterized by the presence of a chlorophenyl group and a cyclopropyl group attached to a pyrimidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-Chlorophenyl)-6-cyclopropylpyrimidine-4-carboxamide typically involves the following steps:

Formation of the Pyrimidine Ring: The pyrimidine ring can be synthesized through a cyclization reaction involving appropriate precursors such as amidines and β-diketones.

Introduction of the Chlorophenyl Group: The chlorophenyl group can be introduced via a nucleophilic aromatic substitution reaction using 2-chlorobenzene as the starting material.

Attachment of the Cyclopropyl Group: The cyclopropyl group can be attached through a cyclopropanation reaction, which involves the addition of a cyclopropylcarbene to the pyrimidine ring.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This typically includes the use of efficient catalysts, controlled reaction temperatures, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-(2-Chlorophenyl)-6-cyclopropylpyrimidine-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the chlorophenyl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in an aqueous medium.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted pyrimidine derivatives.

Scientific Research Applications

N-(2-Chlorophenyl)-6-cyclopropylpyrimidine-4-carboxamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic applications in drug development.

Industry: Utilized in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of N-(2-Chlorophenyl)-6-cyclopropylpyrimidine-4-carboxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-Chloro-N-(2-chlorophenyl)nicotinamide
• 2-Chloro-N-(3-chlorophenyl)nicotinamide
• 2-Chloro-N-(4-chlorophenyl)nicotinamide
• N-(2-bromophenyl)-2-chloronicotinamide

Uniqueness

N-(2-Chlorophenyl)-6-cyclopropylpyrimidine-4-carboxamide is unique due to the presence of both a chlorophenyl group and a cyclopropyl group attached to the pyrimidine ring. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various research and industrial applications.